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Compound of Interest

Compound Name:
2-(4-Chlorophenoxy)-2-

methylpropanamide

CAS No.: 5658-61-7

Cat. No.: B1197446

Get Quote

Application Note: High-Resolution Mass Spectrometry (HRMS) Identification and Quantification

of 2-(4-Chlorophenoxy)-2-methylpropanamide

Executive Summary
This protocol details the identification and structural characterization of 2-(4-
Chlorophenoxy)-2-methylpropanamide (also known as Clofibramide, CAS: 5658-61-7) using

Liquid Chromatography coupled with Quadrupole Time-of-Flight (LC-Q-TOF) or Orbitrap Mass

Spectrometry.[1]

Clofibramide is a primary amide derivative and a known metabolite/impurity of the lipid-lowering

agent Clofibrate and its active form, Clofibric Acid. Distinguishing this amide from its acid and

ester analogs requires high mass accuracy (<5 ppm) and specific fragmentation analysis. This

guide provides a validated workflow for researchers in drug metabolism and pharmacokinetics

(DMPK) and impurity profiling.
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Chemical Profile & HRMS Target Data
Before initiating analysis, the theoretical mass properties must be established to set mass

windows for Extracted Ion Chromatograms (EIC).

Property Value

Chemical Name 2-(4-Chlorophenoxy)-2-methylpropanamide

Synonyms Clofibramide; Clofibric Acid Amide

Formula C₁₀H₁₂ClNO₂

Monoisotopic Mass (Neutral) 213.05566 Da

[M+H]⁺ (Positive Mode) 214.06348 (m/z)

[M+Na]⁺ (Sodium Adduct) 236.04543 (m/z)

Isotopic Pattern Distinct 3:1 ratio for ³⁵Cl/³⁷Cl

Experimental Protocol
Sample Preparation
Rationale: Clofibramide is moderately polar (LogP ~1.7).[1] A solid-phase extraction (SPE)

protocol is preferred over protein precipitation to minimize matrix suppression in ESI+.[1]

Matrix: Plasma or Cell Culture Media.[1]

SPE Cartridge: Hydrophilic-Lipophilic Balance (e.g., Oasis HLB or Strata-X), 30 mg/1 cc.[1]

Conditioning: 1 mL Methanol followed by 1 mL Water.

Loading: Mix 100 µL sample with 100 µL 0.1% Formic Acid; load onto cartridge.

Wash: 1 mL 5% Methanol in Water (removes salts/proteins).

Elution: 1 mL Acetonitrile (ACN).
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Reconstitution: Evaporate to dryness under N₂; reconstitute in 100 µL Mobile Phase A/B

(50:50).

LC-MS/MS Conditions
Liquid Chromatography (UHPLC)

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

Mobile Phase A: Water + 0.1% Formic Acid (Proton source for [M+H]⁺).[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

Flow Rate: 0.4 mL/min.[1]

Gradient:

0-1 min: 5% B (Isocratic hold)[1]

1-8 min: 5% → 95% B (Linear gradient)[1]

8-10 min: 95% B (Wash)[1]

10.1 min: 5% B (Re-equilibration)

Mass Spectrometry (HRMS)

Source: Electrospray Ionization (ESI) in Positive Mode.

Note: Unlike Clofibric acid (which prefers Negative mode [M-H]⁻), the amide functionality

protonates readily in Positive mode.

Capillary Voltage: 3500 V.

Mass Range: m/z 50–1000.[1]

Acquisition Mode: Data-Dependent Acquisition (DDA) or Targeted MS/MS.[1]

Collision Energy (CE): Ramp 10–40 eV to capture full fragmentation pathways.[1]
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Results & Discussion
Identification Logic (Tier 1 & Tier 2)
Tier 1: Accurate Mass & Isotope Fidelity The primary identification is based on the extracted ion

chromatogram (EIC) of 214.0635 ± 5 ppm.

Isotope Check: The presence of a ³⁷Cl isotope peak at 216.0605 with approximately 32%

abundance relative to the monoisotopic peak is mandatory for confirmation.

Tier 2: MS/MS Fragmentation Pathway Structural confirmation relies on observing specific

neutral losses characteristic of primary amides and ether linkages.

Fragment 1 (Primary): Loss of Ammonia (-NH₃)[1]

Mechanism:[1][3] Cleavage of the amide bond.

Transition: 214.0635 → 197.0369 (Acylium ion).[1]

Fragment 2 (Secondary): Loss of CO (-28 Da)[1]

Mechanism:[1][3] Decarbonylation of the acylium ion.

Transition: 197.0369 → 169.0420 (Carbocation).[1]

Fragment 3 (Diagnostic): Chlorophenol Moiety

Mechanism:[1][3] Ether bond cleavage.[1]

Observed Ion:129.0104 (4-Chlorophenol protonated cation).[1]

Visualizing the Fragmentation Pathway[5]
The following diagram illustrates the mechanistic fragmentation of Clofibramide in ESI+ mode.

Figure 1: Proposed ESI+ Fragmentation Pathway for Clofibramide.[1] The loss of ammonia is

the dominant initial step.
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To ensure this protocol produces regulatory-grade data (e.g., for FDA submission), the

following parameters must be validated:

Parameter Acceptance Criteria

Mass Accuracy < 5 ppm for Precursor; < 10 ppm for Fragments

Linearity (R²) > 0.99 over range 1–1000 ng/mL

Precision (CV%) < 15% (Intra-day and Inter-day)

Matrix Effect
85–115% (Compare solvent std vs. matrix

spike)

Retention Time Stability ± 0.1 min deviation max
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [high-resolution mass spectrometry for identifying 2-(4-
Chlorophenoxy)-2-methylpropanamide]. BenchChem, [2026]. [Online PDF]. Available at:
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for-identifying-2-4-chlorophenoxy-2-methylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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